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Compound of Interest

Compound Name: Cyamemazine-d6

Cat. No.: B565313 Get Quote

Cyamemazine-d6: A Technical Guide for
Researchers
CAS Number: 1216608-24-0

This technical guide provides an in-depth overview of Cyamemazine-d6, a deuterated analog

of the antipsychotic and anxiolytic agent, Cyamemazine. This document is intended for

researchers, scientists, and drug development professionals, offering comprehensive data,

experimental protocols, and visualizations of relevant biological pathways.

Core Compound Data
Cyamemazine-d6 is a stable isotope-labeled version of Cyamemazine, primarily utilized as an

internal standard in quantitative bioanalysis, such as liquid chromatography-mass spectrometry

(LC-MS/MS) assays. The incorporation of deuterium atoms provides a distinct mass difference

from the unlabeled parent compound, enabling precise and accurate quantification in complex

biological matrices.

Quantitative Specifications
The following table summarizes the typical quantitative data for Cyamemazine-d6. These

values are representative and may vary between suppliers and specific batches. A Certificate

of Analysis (CoA) from the supplier should always be consulted for lot-specific data.
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Parameter Typical Specification Description

Chemical Formula C₁₉H₁₅D₆N₃S

The molecular formula

indicating the elemental

composition with six deuterium

atoms.

Molecular Weight 329.49 g/mol
The mass of one mole of the

substance.

CAS Number 1216608-24-0

The unique identifier assigned

by the Chemical Abstracts

Service.

Chemical Purity ≥98%

The percentage of the desired

compound in the material,

typically determined by

techniques like HPLC.

Isotopic Purity ≥99 atom % D

The percentage of molecules

that contain the deuterium

label at the specified positions.

Isotopic Enrichment ≥98%

The percentage of the labeled

isotope (Deuterium) at the

labeled positions, accounting

for the natural abundance of

isotopes.

Commercial Suppliers
A number of chemical suppliers provide Cyamemazine-d6 for research purposes. The

following table lists some of the known commercial sources. This list is not exhaustive and

inclusion does not constitute an endorsement.
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Supplier Website

Veeprho --INVALID-LINK--

LGC Standards --INVALID-LINK--

MedchemExpress --INVALID-LINK--

Santa Cruz Biotechnology --INVALID-LINK--

ChemicalBook --INVALID-LINK--

Simson Pharma Limited --INVALID-LINK--

Axios Research --INVALID-LINK--

Experimental Protocols: Use as an Internal Standard
The primary application of Cyamemazine-d6 is as an internal standard (IS) in bioanalytical

methods to quantify Cyamemazine in biological samples like plasma or urine. Below is a

detailed, representative protocol for an LC-MS/MS method. This protocol should be optimized

and validated for specific experimental conditions.

Objective
To accurately quantify the concentration of Cyamemazine in a biological matrix using

Cyamemazine-d6 as an internal standard with LC-MS/MS.

Materials and Reagents
Cyamemazine analytical standard

Cyamemazine-d6 (Internal Standard)

Control (drug-free) biological matrix (e.g., human plasma)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade
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Water, ultrapure

Phosphate-buffered saline (PBS), pH 7.4

Instrumentation
High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Analytical column (e.g., C18 column)

Sample Preparation (Protein Precipitation)
Prepare a working solution of the internal standard (IS): Dissolve Cyamemazine-d6 in a

suitable solvent (e.g., 50:50 ACN:Water) to a final concentration of 100 ng/mL.

Spike samples with IS: To 100 µL of each sample (calibration standards, quality controls, and

unknown samples), add 10 µL of the IS working solution.

Protein Precipitation: Add 300 µL of cold acetonitrile to each sample.

Vortex: Vortex the samples for 1 minute to ensure thorough mixing and precipitation of

proteins.

Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

Injection: Inject a defined volume (e.g., 5 µL) onto the LC-MS/MS system.

LC-MS/MS Method Validation Workflow
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The following diagram illustrates the key steps involved in validating a bioanalytical method

using an internal standard.
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LC-MS/MS Bioanalytical Method Validation Workflow

Method Development & Preparation Validation Parameters

Sample Analysis

Prepare Calibration Standards & QCs

Sample Preparation (e.g., Protein Precipitation)

Prepare Internal Standard (IS) Solution Selectivity & Specificity

LC-MS/MS Analysis

Linearity & Range

Data Processing & Quantification

Accuracy & PrecisionMatrix Effect & Recovery Stability
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Cyamemazine's Antagonism of Dopamine D2 Receptor Signaling
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Cyamemazine's Antagonism of Serotonin 5-HT2A Receptor Signaling

Cell Membrane
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Cyamemazine's Antagonism of H1 and α1 Receptors

Histamine H1 Receptor Pathway Alpha-1 Adrenergic Receptor Pathway
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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